Cas no 1361822-35-6 (3-Chloro-2-(2,5-dichlorophenyl)pyridine-5-acetonitrile)

• Product Name: 3-Chloro-2-(2,5-dichlorophenyl)pyridine-5-acetonitrile
• CAS No: 1361822-35-6
• MF: C₁₃H₇Cl₃N₂
• MW: 297.567079782486
• CID: 4801277
• Update Time: 2025-07-23

3-Chloro-2-(2,5-dichlorophenyl)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(2,5-dichlorophenyl)pyridine-5-acetonitrile

• Inchi： 1S/C13H7Cl3N2/c14-9-1-2-11(15)10(6-9)13-12(16)5-8(3-4-17)7-18-13/h1-2,5-7H,3H2
• InChI Key： ZPLVCWFPIUOBEC-UHFFFAOYSA-N
• SMILES： ClC1=CC(CC#N)=CN=C1C1C=C(C=CC=1Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 327
• XLogP3: 4.1
• Topological Polar Surface Area: 36.7

Additional information on 3-Chloro-2-(2,5-dichlorophenyl)pyridine-5-acetonitrile

Introduction to 3-Chloro-2-(2,5-dichlorophenyl)pyridine-5-acetonitrile (CAS No. 1361822-35-6)

3-Chloro-2-(2,5-dichlorophenyl)pyridine-5-acetonitrile, identified by the chemical identifier CAS No. 1361822-35-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development. The structural features of 3-Chloro-2-(2,5-dichlorophenyl)pyridine-5-acetonitrile, particularly the presence of chloro and nitrile substituents, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

The molecular structure of 3-Chloro-2-(2,5-dichlorophenyl)pyridine-5-acetonitrile consists of a pyridine ring substituted with a chloro group at the 3-position, a 2,5-dichlorophenyl group at the 2-position, and an acetonitrile moiety at the 5-position. This arrangement imparts distinct electronic and steric properties to the molecule, which are critical for its interaction with biological targets. The chloro substituents enhance the electrophilicity of the pyridine ring, facilitating nucleophilic substitution reactions, while the nitrile group introduces polarity and potential hydrogen bonding capabilities.

In recent years, 3-Chloro-2-(2,5-dichlorophenyl)pyridine-5-acetonitrile has been extensively studied for its pharmacological potential. The compound has shown promise as a precursor in the synthesis of various pharmacologically active agents. Researchers have been particularly interested in its role as an intermediate in the development of novel therapeutic compounds targeting neurological disorders, infectious diseases, and cancer. The structural motif of this compound is reminiscent of several known bioactive molecules, suggesting that it may serve as a scaffold for designing new drugs with enhanced efficacy and reduced side effects.

One of the most compelling aspects of 3-Chloro-2-(2,5-dichlorophenyl)pyridine-5-acetonitrile is its versatility in chemical transformations. The presence of multiple reactive sites allows for diverse functionalization strategies, enabling chemists to tailor the molecule for specific biological applications. For instance, the chloro group can be readily displaced by amines or thiols through nucleophilic aromatic substitution reactions, while the nitrile group can be hydrolyzed to form carboxylic acids or reduced to form amides. These transformations make 3-Chloro-2-(2,5-dichlorophenyl)pyridine-5-acetonitrile a valuable building block in medicinal chemistry.

Recent advancements in computational chemistry have further highlighted the significance of 3-Chloro-2-(2,5-dichlorophenyl)pyridine-5-acetonitrile in drug discovery. Molecular modeling studies have demonstrated that this compound can interact with various biological targets through multiple binding modes, including hydrogen bonding and hydrophobic interactions. These insights have guided the design of novel derivatives with improved binding affinity and selectivity. Additionally, virtual screening techniques have been employed to identify potential lead compounds derived from 3-Chloro-2-(2,5-dichlorophenyl)pyridine-5-acetonitrile, accelerating the drug development process.

The synthesis of 3-Chloro-2-(2,5-dichlorophenyl)pyridine-5-acetonitrile involves a series of well-established organic reactions. A common synthetic route begins with the chlorination of 2-(2,5-dichlorophenyl)pyridine at the 3-position using phosphorus oxychloride (POCl₃). Subsequent nucleophilic substitution with acetamide yields the desired product. This method leverages classical electrophilic aromatic substitution reactions and nucleophilic addition reactions to construct the target molecule efficiently.

Quality control and analytical characterization are crucial steps in ensuring the purity and consistency of 3-Chloro-2-(2,5-dichlorophenyl)pyridine-5-acetonitrile. High-performance liquid chromatography (HPLC), gas chromatography-mass spectrometry (GC-MS), and nuclear magnetic resonance (NMR) spectroscopy are commonly employed techniques for analytical detection and quantification. These methods provide detailed information about the chemical structure and purity of the compound, ensuring that it meets pharmaceutical-grade standards.

The pharmaceutical industry has shown particular interest in exploring derivatives of 3-Chloro-2-(2,5-dichlorophenyl)pyridine-5-acetonitrile for their potential therapeutic applications. Preclinical studies have indicated that certain analogs exhibit inhibitory activity against enzymes involved in cancer cell proliferation and inflammation pathways. These findings have prompted further investigation into developing novel therapeutics based on this scaffold. Additionally, researchers are examining its potential as an antimicrobial agent due to its structural similarity to known antibiotics.

The future prospects for 3-Chloro-2-(2,5-dichlorophenyl)pyridine-5-acetonitrile are promising given its versatile reactivity and biological relevance. Continued research efforts are expected to uncover new synthetic pathways and pharmacological applications. Collaborative efforts between academic institutions and pharmaceutical companies will likely drive innovation in this area, leading to the development of next-generation drugs with improved therapeutic profiles.